Cas no 2287316-36-1 (3-[4-(Dimethylamino)phenyl]bicyclo[1.1.1]pentane-1-carboxylic acid)

• Product Name: 3-[4-(Dimethylamino)phenyl]bicyclo[1.1.1]pentane-1-carboxylic acid
• CAS No: 2287316-36-1
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 6176520
• PubChem ID: 137945449
• Update Time: 2025-05-20

3-[4-(Dimethylamino)phenyl]bicyclo[1.1.1]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2287316-36-1
• EN300-6761720
• 3-[4-(Dimethylamino)phenyl]bicyclo[1.1.1]pentane-1-carboxylic acid

• Inchi： 1S/C14H17NO2/c1-15(2)11-5-3-10(4-6-11)13-7-14(8-13,9-13)12(16)17/h3-6H,7-9H2,1-2H3,(H,16,17)
• InChI Key： ONQPMZPQFFASCL-UHFFFAOYSA-N
• SMILES： OC(C12CC(C3C=CC(=CC=3)N(C)C)(C1)C2)=O

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-[4-(Dimethylamino)phenyl]bicyclo[1.1.1]pentane-1-carboxylic acid

Comprehensive Guide to 3-[4-(Dimethylamino)phenyl]bicyclo[1.1.1]pentane-1-carboxylic acid (CAS No. 2287316-36-1)

3-[4-(Dimethylamino)phenyl]bicyclo[1.1.1]pentane-1-carboxylic acid (CAS No. 2287316-36-1) is a unique and highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and pharmaceutical research. This bicyclic derivative, featuring a dimethylamino substituent, offers remarkable structural properties that make it an attractive candidate for various applications. In this comprehensive guide, we will explore its chemical characteristics, synthesis methods, applications, and market trends, while addressing frequently asked questions and recent advancements in the field.

The bicyclo[1.1.1]pentane scaffold is a rigid, three-dimensional structure that has become increasingly popular in drug discovery due to its ability to improve pharmacokinetic properties. The incorporation of a carboxylic acid functional group and a dimethylamino moiety enhances the compound's solubility and reactivity, making it a versatile intermediate for further chemical modifications. Researchers are particularly interested in its potential as a bioisostere for aromatic rings, which can reduce metabolic instability and improve drug efficacy.

One of the most searched questions about 3-[4-(Dimethylamino)phenyl]bicyclo[1.1.1]pentane-1-carboxylic acid is its role in modern drug design. Recent studies highlight its utility in fragment-based drug discovery (FBDD), where its rigid structure serves as a valuable building block for targeting challenging protein-protein interactions. Additionally, its photophysical properties have sparked interest in the development of advanced materials, such as organic light-emitting diodes (OLEDs) and fluorescent probes for bioimaging.

The synthesis of 3-[4-(Dimethylamino)phenyl]bicyclo[1.1.1]pentane-1-carboxylic acid typically involves multi-step organic reactions, including cycloaddition and functional group transformations. Key challenges include achieving high regioselectivity and yield, which have been addressed through innovative catalytic methods. Recent breakthroughs in flow chemistry and microwave-assisted synthesis have significantly improved the scalability and efficiency of its production, making it more accessible for industrial applications.

From a market perspective, the demand for 3-[4-(Dimethylamino)phenyl]bicyclo[1.1.1]pentane-1-carboxylic acid is steadily increasing, driven by its expanding applications in pharmaceuticals and materials science. Leading suppliers are focusing on sustainable production methods to meet the growing needs of research institutions and pharmaceutical companies. Its role in the development of next-generation therapeutics, such as kinase inhibitors and GPCR modulators, further underscores its commercial potential.

In conclusion, 3-[4-(Dimethylamino)phenyl]bicyclo[1.1.1]pentane-1-carboxylic acid (CAS No. 2287316-36-1) represents a cutting-edge compound with broad applicability across multiple scientific disciplines. Its unique structural features, combined with ongoing advancements in synthesis and application, position it as a key player in the future of chemical innovation. For researchers and industry professionals, understanding its properties and potential is essential for leveraging its full capabilities.